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  4. Methyl 2-[(4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Methyl 2-[(4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Methyl 2-[(4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 573931-83-6
VCID: VC0385244
InChI: InChI=1S/C21H25NO5S/c1-19(2)20(3)9-10-21(19,15(24)14(20)23)18(26)22-16-13(17(25)27-4)11-7-5-6-8-12(11)28-16/h5-10H2,1-4H3,(H,22,26)
SMILES: CC1(C2(CCC1(C(=O)C2=O)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)OC)C)C
Molecular Formula: C21H25NO5S
Molecular Weight: 403.5g/mol

Methyl 2-[(4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No.: 573931-83-6

Main Products

VCID: VC0385244

Molecular Formula: C21H25NO5S

Molecular Weight: 403.5g/mol

Methyl 2-[(4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate - 573931-83-6

CAS No. 573931-83-6
Product Name Methyl 2-[(4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Molecular Formula C21H25NO5S
Molecular Weight 403.5g/mol
IUPAC Name methyl 2-[(4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Standard InChI InChI=1S/C21H25NO5S/c1-19(2)20(3)9-10-21(19,15(24)14(20)23)18(26)22-16-13(17(25)27-4)11-7-5-6-8-12(11)28-16/h5-10H2,1-4H3,(H,22,26)
Standard InChIKey IOILIKOBAUUZLO-UHFFFAOYSA-N
SMILES CC1(C2(CCC1(C(=O)C2=O)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)OC)C)C
Canonical SMILES CC1(C2(CCC1(C(=O)C2=O)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)OC)C)C
PubChem Compound 2949816
Last Modified Nov 11 2021
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